Cas no 1796970-56-3 (2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide
• CAS No: 1796970-56-3
• MF: C₁₈H₁₄FNO₂S₂
• MW: 359.437665462494
• CID: 5369941
• Update Time: 2025-06-13

2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]acetamide
• 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide

• Inchi： 1S/C18H14FNO2S2/c19-14-3-1-12(2-4-14)9-17(21)20-10-15-5-6-16(24-15)18(22)13-7-8-23-11-13/h1-8,11H,9-10H2,(H,20,21)
• InChI Key： BHNYGIMTCSHRGF-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)CC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide

Introduction to 2-(4-Fluorophenyl)-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-yl]Methyl}Acetamide (CAS No. 1796970-56-3)

2-(4-Fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide, also known by its CAS number 1796970-56-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a thiophene moiety, making it a valuable candidate for various research and development activities.

The chemical formula of 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide is C₁₈H₁₄FNO₂S₂. Its molecular weight is approximately 351.4 g/mol, and it exhibits a melting point of around 145°C. The compound's solubility in various solvents, such as dimethyl sulfoxide (DMSO) and methanol, has been studied extensively, making it suitable for use in both laboratory settings and industrial applications.

In the realm of pharmaceutical research, 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide has shown promising results in several areas. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. Recent studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the efficacy of 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide as a potent inhibitor of the protein kinase C (PKC) family. PKC enzymes are known to play crucial roles in cell proliferation, differentiation, and survival. By selectively inhibiting PKC, this compound has the potential to disrupt cancer cell growth and reduce inflammation, making it a promising lead for drug development.

Beyond its enzymatic inhibition properties, 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide has also been explored for its anti-inflammatory effects. In vitro studies have shown that it can significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This makes it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The structural features of 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide, particularly the presence of the fluorinated phenyl group and the thiophene moiety, contribute to its unique biological activity. The fluorine atom enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. The thiophene ring provides additional stability and contributes to the compound's overall pharmacological profile.

In addition to its therapeutic potential, 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide has also been studied for its use as a synthetic intermediate in organic chemistry. Its versatile reactivity allows it to be incorporated into a wide range of molecules, making it a valuable building block for the synthesis of more complex compounds. This property has led to its use in the development of new materials and polymers with unique properties.

The synthesis of 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide has been optimized through various methods, including multistep reactions involving coupling reactions and functional group transformations. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for both research and industrial applications.

In conclusion, 2-(4-fluorophenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1796970-56-3) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique molecular structure and biological activity make it a valuable candidate for further investigation and development. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.